Cas no 2253640-79-6 (2-Oxa-5-azaspiro[3.4]octane-5-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester)
2-Oxa-5-azaspiro[3.4]octane-5-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxa-5-azaspiro[3.4]octane-5-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester
- tert-Butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate
- EN300-6513055
- 2253640-79-6
- AKOS040810636
-
- Inchi: 1S/C11H17NO4/c1-10(2,3)16-9(14)12-5-8(13)4-11(12)6-15-7-11/h4-7H2,1-3H3
- InChI Key: LDHCRGTXDKTSSY-UHFFFAOYSA-N
- SMILES: C1C2(CC(=O)CN2C(OC(C)(C)C)=O)CO1
Computed Properties
- Exact Mass: 227.11575802g/mol
- Monoisotopic Mass: 227.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 346.7±42.0 °C(Predicted)
- pka: -1.95±0.20(Predicted)
2-Oxa-5-azaspiro[3.4]octane-5-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6513055-0.05g |
tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate |
2253640-79-6 | 95% | 0.05g |
$493.0 | 2023-05-29 | |
| Enamine | EN300-6513055-0.1g |
tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate |
2253640-79-6 | 95% | 0.1g |
$644.0 | 2023-05-29 | |
| Enamine | EN300-6513055-0.25g |
tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate |
2253640-79-6 | 95% | 0.25g |
$920.0 | 2023-05-29 | |
| Enamine | EN300-6513055-0.5g |
tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate |
2253640-79-6 | 95% | 0.5g |
$1449.0 | 2023-05-29 | |
| Enamine | EN300-6513055-1.0g |
tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate |
2253640-79-6 | 95% | 1g |
$1857.0 | 2023-05-29 | |
| Enamine | EN300-6513055-2.5g |
tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate |
2253640-79-6 | 95% | 2.5g |
$3641.0 | 2023-05-29 | |
| Enamine | EN300-6513055-5.0g |
tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate |
2253640-79-6 | 95% | 5g |
$5387.0 | 2023-05-29 | |
| Enamine | EN300-6513055-10.0g |
tert-butyl 7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate |
2253640-79-6 | 95% | 10g |
$7988.0 | 2023-05-29 | |
| Aaron | AR028OAY-50mg |
tert-butyl7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate |
2253640-79-6 | 95% | 50mg |
$703.00 | 2025-02-16 | |
| Aaron | AR028OAY-100mg |
tert-butyl7-oxo-2-oxa-5-azaspiro[3.4]octane-5-carboxylate |
2253640-79-6 | 95% | 100mg |
$911.00 | 2025-02-16 |
2-Oxa-5-azaspiro[3.4]octane-5-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-Oxa-5-azaspiro[3.4]octane-5-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester
2-Oxa-5-azaspiro[3.4]octane-5-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester: A Comprehensive Overview
The compound with CAS No. 2253640-79-6, known as 2-Oxa-5-azaspiro[3.4]octane-5-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the spiro compound family, characterized by its unique spiro ring system that connects two different ring structures through a single atom. The spiro[3.4]octane framework forms the core of this molecule, with additional functional groups that enhance its chemical and biological properties.
Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest for researchers exploring novel drug candidates and advanced materials. The 7-oxo group within the structure contributes to its oxidative properties, while the 1,1-dimethylethyl ester moiety plays a crucial role in modulating the molecule's solubility and stability. These features make it a promising candidate for applications in drug delivery systems and as an intermediate in pharmaceutical synthesis.
From a structural perspective, the molecule's spiro system is composed of a three-membered ring fused to a four-membered ring, creating a rigid yet dynamic framework. The presence of both oxygen and nitrogen atoms within the structure introduces heteroatom effects that influence its reactivity and selectivity in chemical reactions. This unique combination of structural elements has led to its exploration in catalytic processes and as a building block for more complex molecular architectures.
Emerging research highlights the potential of this compound in the development of bioactive agents targeting specific cellular pathways. Studies have demonstrated its ability to interact with key enzymes involved in metabolic processes, suggesting its role as a lead compound in drug discovery programs. Additionally, its compatibility with modern analytical techniques such as NMR spectroscopy and mass spectrometry has facilitated detailed investigations into its stereochemical properties and conformational dynamics.
In terms of applications, this compound has shown promise in the field of materials science as well. Its ability to form stable complexes with metal ions makes it a viable candidate for use in coordination polymers and hybrid materials with tailored optical or magnetic properties. Furthermore, its ester functionality allows for easy modification through hydrolysis or transesterification reactions, enabling the creation of derivatives with enhanced functionality.
Looking ahead, ongoing research is focused on optimizing the synthesis routes for this compound to improve yield and reduce costs. Collaborative efforts between academic institutions and industry partners are expected to accelerate its transition from laboratory studies to commercial applications. As our understanding of this compound's properties continues to grow, it is poised to play an increasingly important role in advancing both chemical science and therapeutic development.
2253640-79-6 (2-Oxa-5-azaspiro[3.4]octane-5-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)